Cas no 7460-74-4 (Phenethyl valerate)

Phenethyl valerate structure
Phenethyl valerate structure
Product Name:Phenethyl valerate
CAS No:7460-74-4
MF:C13H18O2
MW:206.280824184418
MDL:MFCD00048804
CID:565432
Update Time:2025-04-19

Phenethyl valerate Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-phenylethyl ester
    • 2-phenylethyl pentanoate
    • B-PHENYLETHYL VALERATE
    • PHENYLETHYL VALERATE
    • VALERIC ACID PHENYLETHYL ESTER
    • 2-Phenethyl pentanoate
    • 2-Phenethyl valerate
    • 2-phenylethyl valerate
    • phenethyl pentanoate
    • phenethyl valerate
    • Valeriansaeure-phenaethylester
    • Valeric acid,phenethyl ester
    • Pentanoic acid, 2-phenylethyl ester
    • Valeric acid, phenethyl ester
    • Phenylethyl pentanoate
    • Phenylethyl N-valerate
    • ZXI2952JET
    • beta-PHENYLETHYL VALERATE
    • Valeric acid, 2-phenylethyl ester
    • PDGPIBIURNPBSE-UHFFFAOYSA-N
    • Valeric acid, phenethyl ester (8CI)
    • valer
    • Phenethyl valerate
    • MDL： MFCD00048804
    • Inchi： 1S/C13H18O2/c1-2-3-9-13(14)15-11-10-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3
    • InChI Key： PDGPIBIURNPBSE-UHFFFAOYSA-N
    • SMILES： CCCCC(OCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.13100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 171
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.99
  • Boiling Point: 287.5°Cat760mmHg
  • Flash Point: 111.8°C
  • Refractive Index: n20D 1.4854
  • PSA: 26.30000
  • LogP: 2.96250

Phenethyl valerate Customs Data

  • HS CODE：2915600000
  • Customs Data：

    China Customs Code:

    2915600000

    Overview:

    HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Phenethyl valerate Pricemore >>

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Aaron
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